Cas no 340232-05-5 ((E)-3-[1-[(4-chlorophenyl)methyl]-2-methylindol-3-yl]-2-cyano-N-(3-ethoxyphenyl)prop-2-enamide)

• Product Name: (E)-3-[1-[(4-chlorophenyl)methyl]-2-methylindol-3-yl]-2-cyano-N-(3-ethoxyphenyl)prop-2-enamide
• CAS No: 340232-05-5
• MF: C₂₈H₂₄ClN₃O₂
• MW: 469.962065696716
• CID: 6320009
• PubChem ID: 1924119
• Update Time: 2025-05-21

(E)-3-[1-[(4-chlorophenyl)methyl]-2-methylindol-3-yl]-2-cyano-N-(3-ethoxyphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-3-[1-(4-chlorobenzyl)-2-methyl-1H-indol-3-yl]-2-cyano-N-(3-ethoxyphenyl)prop-2-enamide
• EN300-18215302
• AKOS000328022
• (E)-3-[1-[(4-chlorophenyl)methyl]-2-methylindol-3-yl]-2-cyano-N-(3-ethoxyphenyl)prop-2-enamide
• 340232-05-5
• 3-{1-[(4-chlorophenyl)methyl]-2-methyl-1H-indol-3-yl}-2-cyano-N-(3-ethoxyphenyl)prop-2-enamide
• Z56807574

• Inchi： 1S/C28H24ClN3O2/c1-3-34-24-8-6-7-23(16-24)31-28(33)21(17-30)15-26-19(2)32(27-10-5-4-9-25(26)27)18-20-11-13-22(29)14-12-20/h4-16H,3,18H2,1-2H3,(H,31,33)/b21-15+
• InChI Key： URJUEXMAFHYPGR-RCCKNPSSSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C(C)=C(/C=C(\C#N)/C(NC2C=CC=C(C=2)OCC)=O)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 469.1557047g/mol
• Monoisotopic Mass: 469.1557047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 769
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 67Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on (E)-3-[1-[(4-chlorophenyl)methyl]-2-methylindol-3-yl]-2-cyano-N-(3-ethoxyphenyl)prop-2-enamide

Comprehensive Guide to (E)-3-[1-[(4-chlorophenyl)methyl]-2-methylindol-3-yl]-2-cyano-N-(3-ethoxyphenyl)prop-2-enamide (CAS No. 340232-05-5)

In the ever-evolving field of organic chemistry, (E)-3-[1-[(4-chlorophenyl)methyl]-2-methylindol-3-yl]-2-cyano-N-(3-ethoxyphenyl)prop-2-enamide (CAS No. 340232-05-5) has emerged as a compound of significant interest. This molecule, characterized by its complex structure featuring an indole core, cyano group, and ethoxyphenyl moiety, is widely studied for its potential applications in medicinal chemistry and material science. Researchers and industry professionals are increasingly exploring its synthesis, properties, and uses, making it a hot topic in contemporary scientific discussions.

The molecular structure of (E)-3-[1-[(4-chlorophenyl)methyl]-2-methylindol-3-yl]-2-cyano-N-(3-ethoxyphenyl)prop-2-enamide includes several functional groups that contribute to its unique chemical behavior. The presence of the 4-chlorophenyl group enhances its lipophilicity, while the cyano group adds to its reactivity. These features make it a versatile intermediate in the synthesis of more complex molecules. Recent studies have highlighted its role in the development of novel pharmaceutical agents, particularly in targeting specific enzymatic pathways.

One of the most frequently asked questions about CAS No. 340232-05-5 is its solubility and stability under various conditions. Experimental data indicate that this compound exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and acetone, but limited solubility in water. Stability tests have shown that it remains intact under standard laboratory conditions, though prolonged exposure to light or elevated temperatures may lead to degradation. These properties are crucial for researchers aiming to utilize this compound in their work.

The synthesis of (E)-3-[1-[(4-chlorophenyl)methyl]-2-methylindol-3-yl]-2-cyano-N-(3-ethoxyphenyl)prop-2-enamide typically involves multi-step reactions, starting from readily available precursors. Key steps include the formation of the indole ring, followed by the introduction of the chlorophenyl and ethoxyphenyl groups. Optimizing these reactions for higher yields and purity is a common challenge, and recent advancements in catalytic methods have shown promise in addressing these issues. For those interested in detailed synthetic protocols, several peer-reviewed journals provide step-by-step guides.

In the context of current research trends, CAS No. 340232-05-5 is gaining attention for its potential role in drug discovery. Preliminary studies suggest that derivatives of this compound may exhibit bioactivity against certain disease targets. For instance, modifications to the cyano or ethoxyphenyl groups could enhance binding affinity to specific receptors. This has sparked interest among pharmaceutical companies and academic researchers alike, who are exploring its applications in developing new therapeutic agents.

Another area where (E)-3-[1-[(4-chlorophenyl)methyl]-2-methylindol-3-yl]-2-cyano-N-(3-ethoxyphenyl)prop-2-enamide shows promise is in material science. Its unique electronic properties, attributed to the conjugated system and functional groups, make it a candidate for use in organic semiconductors or photovoltaic materials. Researchers are investigating its optical and electrochemical characteristics to determine its suitability for these applications. Given the growing demand for sustainable and efficient materials, this compound could play a pivotal role in future technologies.

For those sourcing CAS No. 340232-05-5, it is essential to consider the purity and supplier reliability. High-purity samples are critical for accurate experimental results, especially in sensitive applications like drug development. Reputable suppliers often provide certificates of analysis (CoA) detailing the compound's purity, moisture content, and other relevant parameters. Additionally, proper storage conditions—such as keeping the compound in a cool, dry place away from light—are vital to maintaining its integrity over time.

Environmental and safety considerations are also paramount when working with (E)-3-[1-[(4-chlorophenyl)methyl]-2-methylindol-3-yl]-2-cyano-N-(3-ethoxyphenyl)prop-2-enamide. While it is not classified as a hazardous material, standard laboratory safety practices should be followed. This includes using personal protective equipment (PPE) such as gloves and goggles, and working in a well-ventilated area. Proper disposal methods, in compliance with local regulations, should be adhered to minimize environmental impact.

The market for CAS No. 340232-05-5 is expected to grow as its applications expand. Current demand is driven primarily by research institutions and pharmaceutical companies, but emerging uses in material science could further boost its market presence. Pricing trends indicate that costs may fluctuate based on availability and synthesis complexity, making it advisable for buyers to monitor market dynamics closely.

In summary, (E)-3-[1-[(4-chlorophenyl)methyl]-2-methylindol-3-yl]-2-cyano-N-(3-ethoxyphenyl)prop-2-enamide (CAS No. 340232-05-5) is a compound with diverse potential across multiple scientific disciplines. Its unique chemical properties, coupled with ongoing research into its applications, make it a valuable subject of study. Whether you are a researcher, supplier, or industry professional, staying informed about the latest developments related to this compound can provide a competitive edge in your field.